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Compound of Interest

Compound Name:
Tert-butyl (4-

hydroxycyclohexyl)carbamate

Cat. No.: B129708 Get Quote

Essential Safety and Handling Guide for Tert-
butyl (4-hydroxycyclohexyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tert-butyl (4-hydroxycyclohexyl)carbamate (CAS No. 224309-

64-2). Given that detailed toxicological properties may not be fully investigated for this specific

compound, this guidance also draws upon safety data for structurally similar carbamate

compounds to ensure a comprehensive approach to laboratory safety. A thorough risk

assessment should be conducted by qualified personnel before commencing any work.

Hazard Identification and Classification
Tert-butyl (4-hydroxycyclohexyl)carbamate is classified with the following hazards.[1]

Acute Toxicity: Harmful if swallowed or inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Tert-butyl (4-hydroxycyclohexyl)carbamate.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 (EU) or ANSI

Z87.1 (US) standards. A face

shield should be used when

there is a splash hazard.[1][2]

[3]

Protects against splashes,

dust, and vapors that could

cause serious eye irritation or

damage.[1][2]

Skin Protection

Gloves: Chemical-resistant

gloves such as nitrile,

neoprene, or butyl rubber.

Inspect gloves before each

use.[2] Lab Coat: A standard

laboratory coat. For larger

quantities or increased risk of

splashing, a chemical-resistant

apron or suit should be worn.

[2]

Carbamates can potentially be

absorbed through the skin.

Protective gloves and clothing

provide a necessary barrier.[2]

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a chemical fume hood). If

dusts or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate cartridge (e.g., P3

filter for dusts).[2][3]

Inhalation of dust or vapors

may cause respiratory

irritation.[1][2][3] Engineering

controls like fume hoods are

the primary method of

exposure control.[2]

Operational and Disposal Plans
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Safe Handling Protocol:

Preparation: Before handling, ensure all safety precautions have been read and understood.

Work in a well-ventilated area, preferably under a chemical fume hood.[3] Ensure that

eyewash stations and safety showers are in close proximity to the workstation.[3]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.

Handling the Compound: Avoid contact with eyes, skin, and clothing.[3][4] Minimize dust

generation and accumulation.[3] Do not inhale the substance.[3] Use spark-proof tools and

explosion-proof equipment if necessary.

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the

handling area. Contaminated work clothing should not be allowed out of the workplace and

should be washed before reuse.[2]

Storage:

Store in a tightly-closed container in a dry, cool, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[4][5]

Spill and Emergency Procedures:

Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent

material such as vermiculite or dry sand. Collect the contaminated material into a suitable

container for disposal. Avoid generating dust.

First Aid - Eyes: In case of eye contact, rinse cautiously with water for several minutes.[3][4]

Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,

seek medical attention.[3][4]

First Aid - Skin: In case of skin contact, wash with plenty of soap and water.[3] If skin irritation

occurs, seek medical advice.[3]

First Aid - Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[1]
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First Aid - Ingestion: If swallowed, rinse your mouth. Call a poison center or doctor if you feel

unwell.

Disposal Protocol:

Waste Segregation: Designate a specific, properly labeled hazardous waste container for

Tert-butyl (4-hydroxycyclohexyl)carbamate and any contaminated materials. The label

should clearly indicate "Hazardous Waste" and list the associated hazards.

Collection: Collect unwanted or expired material in its original container or a designated

hazardous waste container.

Final Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[6] All chemical waste disposal must comply with local, regional, and national

regulations.[5][6]

Physical and Chemical Properties
Property Value

Molecular Formula C11H21NO3[1][7]

Molecular Weight 215.29 g/mol [1][7]

Appearance Off-white solid[5]

Melting Point
105 - 109 °C / 221 - 228.2 °F (for tert-Butyl

carbamate)[5]

Solubility Insoluble in water (for tert-Butyl carbamate)[5]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b129708?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_tert_Butyl_4_hydroxybutanoate_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_tert_Butyl_4_hydroxybutanoate_A_Guide_for_Laboratory_Professionals.pdf
http://www.angenechemical.com/sds/167081-25-6.pdf
https://file.medchemexpress.com/batch_PDF/HY-W042233/tert-Butyl-4-hydroxycyclohexyl-carbamate-DataSheet-MedChemExpress.pdf
http://www.angenechemical.com/sds/167081-25-6.pdf
https://file.medchemexpress.com/batch_PDF/HY-W042233/tert-Butyl-4-hydroxycyclohexyl-carbamate-DataSheet-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Tert-butyl (4-hydroxycyclohexyl)carbamate

Preparation

Handling

Post-Handling

Waste Disposal

Review SDS and Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Locate Emergency Equipment (Eyewash, Shower)

Don Appropriate PPE

Weigh and Handle Solid in Fume Hood

Minimize Dust Generation

Avoid Contact with Skin, Eyes, and Clothing

Decontaminate Work Area

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Segregate Chemical Waste

Label Waste Container Clearly

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tert-butyl (4-hydroxycyclohexyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

